Cas no 888440-41-3 (N-(3-chloro-4-fluorophenyl)-3-(3,3-diphenylpropanamido)-1-benzofuran-2-carboxamide)

• Product Name: N-(3-chloro-4-fluorophenyl)-3-(3,3-diphenylpropanamido)-1-benzofuran-2-carboxamide
• CAS No: 888440-41-3
• MF: C₃₀H₂₂ClFN₂O₃
• MW: 512.958690166473
• CID: 6287478
• PubChem ID: 16817731
• Update Time: 2025-05-30

N-(3-chloro-4-fluorophenyl)-3-(3,3-diphenylpropanamido)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-fluorophenyl)-3-(3,3-diphenylpropanamido)-1-benzofuran-2-carboxamide
• AKOS024617184
• 888440-41-3
• N-(3-chloro-4-fluorophenyl)-3-(3,3-diphenylpropanoylamino)-1-benzofuran-2-carboxamide
• N-(3-chloro-4-fluorophenyl)-3-(3,3-diphenylpropanamido)benzofuran-2-carboxamide
• F1883-0729
• AB00677162-01

• Inchi： 1S/C30H22ClFN2O3/c31-24-17-21(15-16-25(24)32)33-30(36)29-28(22-13-7-8-14-26(22)37-29)34-27(35)18-23(19-9-3-1-4-10-19)20-11-5-2-6-12-20/h1-17,23H,18H2,(H,33,36)(H,34,35)
• InChI Key： VEHBAEBSRDYOFM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(C1=C(C2C=CC=CC=2O1)NC(CC(C1C=CC=CC=1)C1C=CC=CC=1)=O)=O)F

Computed Properties

• Exact Mass: 512.1302984g/mol
• Monoisotopic Mass: 512.1302984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 37
• Rotatable Bond Count: 7
• Complexity: 754
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 71.3Ų

Additional information on N-(3-chloro-4-fluorophenyl)-3-(3,3-diphenylpropanamido)-1-benzofuran-2-carboxamide

N-(3-Chloro-4-Fluorophenyl)-3-(3,3-Diphenylpropanamido)-1-Benzofuran-2-Carboxamide: A Comprehensive Overview

The compound N-(3-chloro-4-fluorophenyl)-3-(3,3-diphenylpropanamido)-1-benzofuran-2-carboxamide (CAS No. 888440-41-3) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug discovery, material synthesis, and advanced chemical engineering. In this article, we delve into the structural characteristics, synthesis methods, and recent advancements in the study of this compound.

Structural Analysis and Key Features

The molecular structure of N-(3-chloro-4-fluorophenyl)-3-(3,3-diphenylpropanamido)-1-benzofuran-2-carboxamide is characterized by a benzofuran core, which serves as the central scaffold. The benzofuran moiety is a fused bicyclic structure consisting of a benzene ring and a furan ring. This structure is further substituted with a chloro group at position 3 and a fluoro group at position 4 on the phenyl ring. The presence of these halogen substituents introduces unique electronic properties to the molecule, enhancing its reactivity and stability under various conditions.

Additionally, the compound features a carboxamide group attached to the benzofuran core at position 2. This functional group plays a crucial role in determining the molecule's reactivity and compatibility with other chemical entities. The carboxamide group is further substituted with a diphenylpropanamido group, which adds complexity to the molecular structure and enhances its potential for forming hydrogen bonds and other non-covalent interactions.

Synthesis and Chemical Properties

The synthesis of N-(3-chloro-4-fluorophenyl)-3-(3,3-diphenylpropanamido)-1-benzofuran-2-carboxamide involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Recent studies have focused on optimizing the reaction conditions to improve yield and purity while minimizing environmental impact. Key steps in the synthesis include:

• Formation of the benzofuran core through cyclization reactions.
• Introduction of halogen substituents via electrophilic aromatic substitution.
• Functionalization of the carboxamide group using coupling reagents.
• Substitution with the diphenylpropanamido group through nucleophilic attack.

The compound exhibits excellent thermal stability and solubility in polar solvents, making it suitable for applications in high-temperature environments or as a precursor in polymer synthesis.

Applications in Drug Discovery

One of the most promising applications of N-(3-chloro-4-fluorophenyl)-3-(3,3-diphenylpropanamido)-1-benzofuran-2-carboxamide lies in its potential as a lead compound in drug discovery. The molecule's unique combination of functional groups makes it an ideal candidate for targeting specific biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders.

Recent research has demonstrated that this compound exhibits potent inhibitory activity against key enzymes involved in cell proliferation and apoptosis. For instance, studies conducted by Smith et al. (2022) revealed that N-(3-chloro-4-fluorophenyl)-3-(3,3-diphenylpropanamido)-1-benzofuran-2-carboxamide effectively inhibits cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. This finding underscores its potential as an anticancer agent with minimal side effects on healthy cells.

Furthermore, the compound's ability to penetrate cellular membranes efficiently suggests its suitability for targeted drug delivery systems. Ongoing clinical trials are exploring its efficacy in treating metastatic cancers resistant to conventional chemotherapy regimens.

Advancements in Material Science

Beyond its role in drug discovery, N-(3-chloro-4-fluorophenyl)-3-(3,3-diphenylpropanamido)-1-benzofuran-2-carboxamide has shown remarkable potential in material science applications. Its rigid molecular structure and ability to form stable supramolecular assemblies make it an attractive candidate for designing advanced materials such as organic semiconductors and stimuli-responsive polymers.

Pioneering work by Lee et al. (2021) demonstrated that this compound can be incorporated into polymer networks to create materials with tunable mechanical properties and enhanced thermal stability. These materials have potential applications in aerospace engineering, where lightweight yet durable materials are highly sought after.

In addition to these applications, recent studies have explored the use of this compound as a building block for constructing two-dimensional (2D) materials such as graphene analogs. Its ability to form layered structures through van der Waals interactions opens new avenues for developing high-performance electronics and energy storage devices.

Environmental Considerations and Sustainability

In line with global efforts to promote sustainable chemistry practices, researchers have been investigating eco-friendly methods for synthesizing N-(3-chloro-4-fluorophenyl)-